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Compound of Interest

Compound Name: Clodinafop-propargyl

Cat. No.: B133425 Get Quote

Safety of Clodinafop-Propargyl on Wheat
Cultivars: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the safety and performance of

clodinafop-propargyl on various wheat cultivars, juxtaposed with alternative herbicides. The

information is supported by experimental data to aid in informed decision-making for weed

management strategies in wheat production.

Clodinafop-propargyl is a post-emergence herbicide widely used for the control of grassy

weeds in wheat.[1] Its mode of action involves the inhibition of acetyl-CoA carboxylase

(ACCase), an enzyme crucial for lipid synthesis in plants.[1] This selective action allows for the

effective control of weeds like wild oats (Avena fatua), canary grass (Phalaris minor), and

ryegrass (Lolium temulentum) while maintaining the safety of the wheat crop.[1]

Comparative Phytotoxicity and Yield Effects
Experimental data consistently demonstrates the high tolerance of wheat to clodinafop-
propargyl at recommended and even higher doses. Any observed phytotoxicity, such as slight

yellowing or chlorosis, is typically transient and disappears within a few weeks of application

without significantly impacting crop growth or yield.[2][3]
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In contrast, alternative herbicides show varying degrees of selectivity and potential for crop

injury. The following tables summarize the comparative effects of clodinafop-propargyl and its

alternatives on wheat.

Table 1: Visual Phytotoxicity of Herbicides on Wheat
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Herbicide
Application
Rate (g
a.i./ha)

Wheat
Cultivar(s)

Visual
Injury (%)

Time of
Assessmen
t

Observatio
ns

Clodinafop-

propargyl
60 (1X)

WH 1105,

DPW 621-50
0

15, 30, 60

DAT

No visible

phytotoxicity.

[2]

90 (1.5X)
WH 1105,

DPW 621-50
0

15, 30, 60

DAT

No visible

phytotoxicity.

[2]

120 (2X)
WH 1105,

DPW 621-50

Slight,

temporary
15 DAT

Slight

phytotoxicity

observed,

which

disappeared

within 30

days.[2]

60 +

Metsulfuron-

methyl 4

Not specified <5% Not specified

Minor and

transient

phytotoxicity.

[4]

Fenoxaprop-

p-ethyl
100 (1X)

Soft/Hard

Red/White

Winter Wheat

4
1 WAA

(LPOST)

Minor and

transient

injury.[5]

200 (2X)

Soft/Hard

Red/White

Winter Wheat

5
1 WAA

(LPOST)

Minor and

transient

injury.[5]

110.5 (with

safener)

CD 104, BRS

49
High 7 & 14 DAT

Significant

chlorosis and

some plant

death.[6]

110.5 (with

safener)
Rubi Low 7 & 14 DAT

Most tolerant

variety.[6]
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Pinoxaden 35 Not specified <5% Not specified

Highly

selective to

wheat.[1]

200 (High

rate)
Not specified 3.3 Not specified

Minimal

visual toxicity

even at a

very high

rate.[1]

Mesosulfuron

-methyl

12 +

Iodosulfuron-

methyl 2.4

Not specified Not specified Not specified

Generally

safe, but

some wheat

varieties may

show

reduced

tolerance,

especially

under stress

conditions.[7]

+ Mefenpyr-

diethyl

(safener)

Westonia
Reduced

tolerance

Dry

conditions

Westonia

wheat may

show

reduced

tolerance in

some

situations.[7]

DAT: Days After Treatment; WAA: Weeks After Application; LPOST: Late Post-Emergence

Table 2: Effect of Herbicides on Wheat Grain Yield
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Herbicide
Application Rate (g
a.i./ha)

Wheat Yield ( kg/ha
)

% Yield Change vs.
Weed-Free

Clodinafop-propargyl 60 4150 - 4450
Comparable to hand-

weeding

60 5280 - 5320

Comparable to

Pinoxaden and

Fenoxaprop

60 + Metsulfuron-

methyl 4
4854 -3.25% (Weed Index)

Fenoxaprop-p-ethyl 100
Comparable to

Clodinafop
Not specified

120 Not specified

Did not decrease yield

despite minor

transient injury.[8]

Pinoxaden 35
Comparable to

Clodinafop
Not specified

45 5659

Higher than

Clodinafop at 90 g

a.i./ha

Mesosulfuron-methyl Not specified Not specified

Generally no adverse

effect on yield, but

sensitive cultivars can

experience

reductions.[9]

Experimental Protocols
The data presented is derived from field experiments conducted under controlled conditions. A

generalized experimental protocol for assessing herbicide phytotoxicity is as follows:

Experimental Design: Randomized complete block design with three to four replications.[10]

[11]
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Plot Size: Typically 10 to 20 square meters.[12]

Cultivars: A range of commercially relevant wheat cultivars are selected.

Herbicide Application: Herbicides are applied post-emergence at different growth stages of

wheat and weeds, using a knapsack sprayer with a calibrated nozzle. Application rates

typically include the recommended dose (1X) and a higher dose (e.g., 2X) to assess the

margin of safety.[2][5]

Data Collection:

Visual Phytotoxicity Assessment: Crop injury is visually rated at regular intervals (e.g., 7,

14, 28, and 42 days after treatment) on a scale of 0 to 100%, where 0 indicates no injury

and 100 indicates complete plant death.[13] Symptoms recorded include chlorosis,

necrosis, and stunting.

Yield and Yield Components: At maturity, parameters such as plant height, number of

effective tillers, grain yield, and 1000-kernel weight are measured.[2]

Statistical Analysis: Data is subjected to analysis of variance (ANOVA) to determine the

statistical significance of differences between treatments.

Visualizing Experimental and Logical Workflows
To better understand the processes involved in herbicide safety validation, the following

diagrams illustrate a typical experimental workflow and a decision-making pathway for weed

management.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.nda.gov.za/images/Branches/AgricProducHealthFoodSafety/agriculture-inputs-control/guidelines/other-agricultural-remedies-guidelines/guidelines-for-herbicide-registration-trials-small-grains.pdf
https://chesci.com/wp-content/uploads/2017/01/V6i21_57_CS192048014_Meenakshi_315-318.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20153159296
https://wheatscience.mgcafe.uky.edu/sites/wheatscience.ca.uky.edu/files/Evaluation%20of%20Wheat%20Varieties%20for%20Metribuzin%20Tolerance.pdf
https://chesci.com/wp-content/uploads/2017/01/V6i21_57_CS192048014_Meenakshi_315-318.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Planning & Setup

Phase 2: Execution
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Diagram 1: Experimental workflow for herbicide phytotoxicity assessment in wheat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

